![molecular formula C22H17NO2 B5853335 N-(9-oxo-9H-fluoren-2-yl)-3-phenylpropanamide](/img/structure/B5853335.png)
N-(9-oxo-9H-fluoren-2-yl)-3-phenylpropanamide
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Overview
Description
N-(9-oxo-9H-fluoren-2-yl)-3-phenylpropanamide, commonly known as FSL-1, is a synthetic lipopeptide that has been widely studied for its potential use in various scientific research applications. It is a potent activator of Toll-like receptor 2 (TLR2) and has been shown to induce an immune response in a variety of cell types.
Mechanism of Action
FSL-1 activates N-(9-oxo-9H-fluoren-2-yl)-3-phenylpropanamide by binding to its extracellular domain. This triggers a signaling cascade that leads to the activation of various transcription factors, such as NF-κB and AP-1, which in turn induce the production of pro-inflammatory cytokines and other immune mediators. FSL-1 has also been shown to activate other signaling pathways, such as the MAPK and PI3K/Akt pathways, which are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
FSL-1 has been shown to induce a variety of biochemical and physiological effects in vitro and in vivo. In vitro, FSL-1 induces the production of pro-inflammatory cytokines, chemokines, and other immune mediators in various cell types. In vivo, FSL-1 has been shown to induce an immune response in mice, rats, and other animal models. This immune response is characterized by the recruitment of immune cells to the site of injection and the production of pro-inflammatory cytokines and other immune mediators.
Advantages and Limitations for Lab Experiments
FSL-1 has several advantages for use in lab experiments. It is a potent activator of N-(9-oxo-9H-fluoren-2-yl)-3-phenylpropanamide and induces a robust immune response in vitro and in vivo. It is also relatively easy to synthesize and can be used at low concentrations. However, there are also some limitations to its use. FSL-1 has been shown to activate other signaling pathways in addition to this compound, which can complicate the interpretation of results. Additionally, the immune response induced by FSL-1 may not accurately reflect the immune response in vivo.
Future Directions
There are several future directions for research on FSL-1. One area of interest is the development of FSL-1-based vaccines and immunotherapies. FSL-1 has been shown to induce an immune response in a variety of animal models, and there is potential for its use in the treatment of infectious diseases and cancer. Another area of interest is the development of more selective N-(9-oxo-9H-fluoren-2-yl)-3-phenylpropanamide agonists that do not activate other signaling pathways. This would allow for more precise control over the immune response. Finally, there is potential for the use of FSL-1 in the study of autoimmune and inflammatory diseases, as this compound has been implicated in the pathogenesis of these diseases.
Synthesis Methods
FSL-1 is synthesized through a series of chemical reactions starting with the compound fluorenone. The fluorenone is first converted into a Grignard reagent and then reacted with phenylacetic acid to form the intermediate compound, 3-phenylpropan-1-ol. This intermediate is then reacted with N,N-dimethylformamide dimethyl acetal to form the corresponding imine. The imine is then reduced with sodium borohydride to form the final product, FSL-1.
Scientific Research Applications
FSL-1 has been extensively studied for its potential use in various scientific research applications. It is a potent activator of Toll-like receptor 2 (N-(9-oxo-9H-fluoren-2-yl)-3-phenylpropanamide), which is a key component of the innate immune system. FSL-1 has been shown to induce the production of pro-inflammatory cytokines, chemokines, and other immune mediators in a variety of cell types, including macrophages, dendritic cells, and natural killer cells. This makes FSL-1 a valuable tool for studying the innate immune response and its role in various diseases.
properties
IUPAC Name |
N-(9-oxofluoren-2-yl)-3-phenylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17NO2/c24-21(13-10-15-6-2-1-3-7-15)23-16-11-12-18-17-8-4-5-9-19(17)22(25)20(18)14-16/h1-9,11-12,14H,10,13H2,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWUCUHVYVLNCOO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCC(=O)NC2=CC3=C(C=C2)C4=CC=CC=C4C3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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